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Compound of Interest

Compound Name: Aminon

Cat. No.: B1214360 Get Quote

Initial searches for a compound named "Aminon" with a recognized mechanism of action in

biological systems have yielded no specific, credible scientific results. The term does not

correspond to a known drug, experimental compound, or biological molecule in established

pharmacological or biochemical databases.

PubChem, a comprehensive database of chemical substances, lists a compound named

"Aminon" (CID 193718), but provides no associated biological activity, mechanism of action, or

links to scientific literature that would fulfill the user's request for an in-depth technical guide.[1]

The name appears to be a descriptor for a specific chemical salt, not a compound investigated

for biological effects.

The search results frequently return information on broader chemical classes that contain the

"amino" functional group, such as:

Amino Acids: The fundamental building blocks of proteins, with diverse roles in metabolism,

neurotransmission, and cell signaling.[2][3][4][5]

Amines: A broad class of organic compounds derived from ammonia, many of which have

significant biological activity (e.g., neurotransmitters, hormones).[6]

Various Drugs: Many pharmaceuticals contain amino groups, and searches may be

incorrectly associating "Aminon" with established drugs like Amrinone (a phosphodiesterase

inhibitor)[7], Aminophylline, or Amiodarone. The term "Aminalon" is also found, which is

associated with 4-aminobutanoic acid (GABA).[8]
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It is highly probable that "Aminon" is a fictional name, a misspelling of an existing compound

(such as Amrinone), or a proprietary name for a dietary supplement (e.g., "PerfectAmino") that

is a mixture of amino acids rather than a single active compound with a specific mechanism of

action.[9]

Conclusion: Without a valid, recognized compound named "Aminon," it is not possible to

proceed with the user's request for a detailed technical guide on its mechanism of action,

quantitative data, experimental protocols, and visualizations. The foundational information

required to create such a document does not appear to exist in the public scientific domain.

To proceed, the user must provide a corrected name, a chemical identifier (like a CAS number),

or a reference to a peer-reviewed publication describing the compound in question.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Aminon | C27H33N5O5S | CID 193718 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. Activity of selected aromatic amino acids in biological systems - PubMed
[pubmed.ncbi.nlm.nih.gov]

3. Multimodal Role of Amino Acids in Microbial Control and Drug Development - PMC
[pmc.ncbi.nlm.nih.gov]

4. Khan Academy [khanacademy.org]

5. Amino acid - Wikipedia [en.wikipedia.org]

6. Amine - Wikipedia [en.wikipedia.org]

7. Amrinone | C10H9N3O | CID 3698 - PubChem [pubchem.ncbi.nlm.nih.gov]

8. WikiGenes - Aminalon - 4-aminobutanoic acid [wikigenes.org]

9. bodyhealth.com [bodyhealth.com]

To cite this document: BenchChem. [Assessment of "Aminon" as a Valid Biological
Compound]. BenchChem, [2025]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b1214360?utm_src=pdf-body
https://bodyhealth.com/products/perfectamino-drink-powder
https://www.benchchem.com/product/b1214360?utm_src=pdf-body
https://www.benchchem.com/product/b1214360?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Aminon
https://pubmed.ncbi.nlm.nih.gov/22175049/
https://pubmed.ncbi.nlm.nih.gov/22175049/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7345125/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7345125/
https://www.khanacademy.org/v/introduction-to-amino-acids
https://en.wikipedia.org/wiki/Amino_acid
https://en.wikipedia.org/wiki/Amine
https://pubchem.ncbi.nlm.nih.gov/compound/Amrinone
https://www.wikigenes.org/e/chem/e/119.html
https://bodyhealth.com/products/perfectamino-drink-powder
https://www.benchchem.com/product/b1214360#aminon-mechanism-of-action-in-biological-systems
https://www.benchchem.com/product/b1214360#aminon-mechanism-of-action-in-biological-systems
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214360?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b1214360#aminon-mechanism-of-action-in-biological-
systems]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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